(Z)-7-(azepan-1-ylmethyl)-6-hydroxy-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-(azepan-1-ylmethyl)-6-hydroxy-2-(pyridin-3-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C21H22N2O3/c24-18-8-7-16-20(25)19(12-15-6-5-9-22-13-15)26-21(16)17(18)14-23-10-3-1-2-4-11-23/h5-9,12-13,24H,1-4,10-11,14H2/b19-12-
• InChI Key: YSHIITUYRMCWGH-UNOMPAQXSA-N
• Canonical SMILES: C1CCCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CN=CC=C4)C3=O)O
• Isomeric SMILES: C1CCCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CN=CC=C4)/C3=O)O
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

(Z)-7-(azepan-1-ylmethyl)-6-hydroxy-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H22N2O3 and its molecular weight is 350.418. The purity is usually 95%.
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Scientific Research Applications

Coordination Polymers and Photocatalytic Activity

(Z)-7-(azepan-1-ylmethyl)-6-hydroxy-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one is structurally related to compounds used in the construction of coordination polymers. Such polymers are significant in scientific research for their unique properties, including fluorescence and photocatalytic activity. For example, Liu et al. (2016) synthesized coordination polymers with Zn(OAc)2·2H2O and a flexible bipyridyl benzene ligand, demonstrating photocatalytic activity in the degradation of organic dyes in water (Liu et al., 2016). Similarly, Jiang et al. (2004) reported on luminescent Zn and Cd coordination polymers with strong fluorescence in solid state (Jiang et al., 2004).

Heterocyclic Compounds and Natural Pigments

The compound is also related to heterocyclic compounds with significant applications in the study of natural pigments and organic synthesis. Livingstone (2008) discussed the importance of pyridine and pyrylium compounds, which are found in natural pigments and are crucial in carbohydrates, chromones, coumarins, and other natural products (Livingstone, 2008).

Crystal Engineering and Supramolecular Assemblies

The structural features of (Z)-7-(azepan-1-ylmethyl)-6-hydroxy-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one are pertinent to crystal engineering and the formation of supramolecular assemblies. Arora and Pedireddi (2003) studied the crystal engineering of supramolecular assemblies, highlighting the significance of such structures in materials science and chemistry (Arora & Pedireddi, 2003).

Protein Kinase Inhibition and Drug Discovery

In drug discovery, especially in the development of kinase inhibitors, compounds structurally similar to the one have been explored. Breitenlechner et al. (2004) discussed the optimization of azepane derivatives as protein kinase B inhibitors, a significant area in therapeutic development (Breitenlechner et al., 2004).